Cas no 946698-74-4 (4-(2-Isopropyl-5-methylphenoxy)-3-methylaniline)

• Product Name: 4-(2-Isopropyl-5-methylphenoxy)-3-methylaniline
• CAS No: 946698-74-4
• MF: C₁₇H₂₁NO
• MW: 255.354744672775
• CID: 1076091
• PubChem ID: 26190071
• Update Time: 2025-05-24

4-(2-Isopropyl-5-methylphenoxy)-3-methylaniline Chemical and Physical Properties

Names and Identifiers

• 4-(2-Isopropyl-5-methylphenoxy)-3-methylaniline
• AKOS005924619
• 3-methyl-4-(5-methyl-2-propan-2-ylphenoxy)aniline
• E86092
• 946698-74-4

• MDL： MFCD08687966
• Inchi： 1S/C17H21NO/c1-11(2)15-7-5-12(3)9-17(15)19-16-8-6-14(18)10-13(16)4/h5-11H,18H2,1-4H3
• InChI Key： LPAWPINIOZEPFS-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1C)N)C1C=C(C)C=CC=1C(C)C

Computed Properties

• Exact Mass: 255.162314293g/mol
• Monoisotopic Mass: 255.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 35.2Ų

4-(2-Isopropyl-5-methylphenoxy)-3-methylaniline Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-(2-Isopropyl-5-methylphenoxy)-3-methylaniline

Recent Advances in the Study of 4-(2-Isopropyl-5-methylphenoxy)-3-methylaniline (CAS: 946698-74-4) and Its Applications in Chemical Biology and Medicine

The compound 4-(2-Isopropyl-5-methylphenoxy)-3-methylaniline (CAS: 946698-74-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique phenolic and aniline functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological activity, particularly in the context of drug discovery and development.

One of the key areas of interest is the role of 4-(2-Isopropyl-5-methylphenoxy)-3-methylaniline as an intermediate in the synthesis of more complex bioactive molecules. Researchers have explored its utility in the development of kinase inhibitors, which are critical in targeting signaling pathways involved in cancer and inflammatory diseases. The compound's structural flexibility allows for modifications that can enhance its binding affinity and selectivity towards specific kinase targets.

In a recent study published in the Journal of Medicinal Chemistry, a team of researchers demonstrated the efficacy of derivatives of 4-(2-Isopropyl-5-methylphenoxy)-3-methylaniline in inhibiting the activity of tyrosine kinases. The study highlighted the compound's ability to disrupt aberrant signaling pathways in cancer cells, leading to reduced proliferation and increased apoptosis. These findings suggest that this molecule could serve as a valuable scaffold for the design of next-generation kinase inhibitors.

Another significant development involves the application of 4-(2-Isopropyl-5-methylphenoxy)-3-methylaniline in the field of antimicrobial research. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of this compound exhibited potent activity against drug-resistant bacterial strains. The researchers attributed this activity to the molecule's ability to interfere with bacterial cell wall synthesis, a mechanism that is distinct from traditional antibiotics. This discovery opens new avenues for addressing the growing challenge of antimicrobial resistance.

Beyond its therapeutic potential, 4-(2-Isopropyl-5-methylphenoxy)-3-methylaniline has also been investigated for its role in chemical biology tools. Its fluorescent properties, when appropriately modified, make it a candidate for use in imaging and diagnostic applications. For instance, a recent study utilized a fluorescently labeled derivative of this compound to track the localization of specific proteins in live cells, providing insights into cellular processes that were previously difficult to observe.

Despite these promising developments, challenges remain in the optimization and clinical translation of 4-(2-Isopropyl-5-methylphenoxy)-3-methylaniline-based compounds. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. However, the progress made thus far underscores the compound's versatility and potential as a cornerstone in drug discovery and chemical biology.

In conclusion, the ongoing research on 4-(2-Isopropyl-5-methylphenoxy)-3-methylaniline (CAS: 946698-74-4) highlights its multifaceted applications in medicine and chemical biology. From kinase inhibition to antimicrobial activity and diagnostic tools, this compound continues to inspire innovative approaches to some of the most pressing challenges in healthcare. Future studies will likely focus on refining its properties and expanding its therapeutic repertoire, solidifying its place in the pharmaceutical and chemical biology landscapes.